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Compound of Interest

Compound Name: BNTX maleate

Cat. No.: B10752603 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal safety and

proper handling of chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for handling BNTX maleate, including personal

protective equipment (PPE) guidelines, disposal plans, and emergency procedures.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of BNTX maleate is the first step

in safe handling.

Property Value

Molecular Weight 545.58 g/mol (anhydrous basis)

Empirical Formula C₃₁H₃₁NO₈ · xH₂O

Appearance Solid

Solubility
Soluble to 100 mM in DMSO and to 10 mM in

water with gentle warming.

Storage Temperature Desiccate at -20°C.
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BNTX maleate is classified with the following hazards:

H319: Causes serious eye irritation.

H400: Very toxic to aquatic life.

To mitigate these risks, the following personal protective equipment is essential.

PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield must

be worn.

Hand Protection

Chemical-resistant gloves, such as nitrile or

neoprene, are required. Inspect gloves for any

tears or punctures before use.

Respiratory Protection

A dust mask, such as a type N95 (US), should

be used to avoid inhalation of particles. In cases

of inadequate ventilation or potential for aerosol

generation, a respirator may be necessary.

Body Protection

A lab coat should be worn to protect against skin

contact. For situations with a higher risk of

splashing, a chemical-resistant apron should be

used.

Experimental Workflow for Handling BNTX Maleate
The following diagram outlines the procedural steps for safely handling BNTX maleate in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b10752603?utm_src=pdf-body
https://www.benchchem.com/product/b10752603?utm_src=pdf-body
https://www.benchchem.com/product/b10752603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
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Procedural workflow for safely handling BNTX maleate.
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Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash skin with soap and water. If irritation

persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For small spills, absorb with an inert material and place in a suitable container for

disposal. For large spills, emergency services should be contacted. Ensure the area is well-

ventilated.

Disposal Plan
All waste containing BNTX maleate must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated gloves, paper towels, and

weighing papers, in a clearly labeled, sealed container.

Liquid Waste: Collect all liquid waste in a sealed, chemical-resistant container that is clearly

labeled. Do not dispose of BNTX maleate solutions down the drain.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.

All hazardous waste must be disposed of through an approved environmental health and safety

program, following all local, state, and federal regulations.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
BNTX Maleate]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b10752603#personal-protective-equipment-for-
handling-bntx-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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